Cas no 2649078-71-5 (4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane)

• Product Name: 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane
• CAS No: 2649078-71-5
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 6098262
• PubChem ID: 165655647
• Update Time: 2025-10-22

4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane
• 2649078-71-5
• EN300-1987569

• Inchi： 1S/C9H15NO3/c1-8(2,10-6-11)7-5-12-9(3,4)13-7/h7H,5H2,1-4H3
• InChI Key： MKIFDCKXWKQKNH-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(C)(C)N=C=O

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.9Ų

Additional information on 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane

Professional Introduction to Compound with CAS No. 2649078-71-5 and Product Name: 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane

The compound identified by the CAS number 2649078-71-5 and the product name 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their versatile reactivity and potential applications in drug development, material science, and synthetic chemistry. The unique structural features of this molecule, particularly the presence of an isocyanate group and a dimethyl-substituted dioxolane ring, make it a compound of considerable interest to researchers.

At the heart of this compound's utility lies its chemical structure. The isocyanate group (-NCO) is a highly reactive functional moiety that can participate in a variety of chemical transformations, including polymerization, condensation reactions, and the formation of urea derivatives. This reactivity makes it particularly valuable in the synthesis of polymers and polyurethane-like materials. Additionally, the dimethyl-substituted dioxolane ring contributes to the molecule's stability and influences its electronic properties, making it a suitable candidate for further functionalization.

In recent years, there has been growing interest in the development of novel compounds that can serve as intermediates in pharmaceutical synthesis. The 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane has emerged as a promising candidate in this regard. Its ability to undergo selective reactions with various nucleophiles allows for the creation of complex molecular architectures, which are essential for designing new drugs with improved efficacy and reduced side effects.

One of the most exciting applications of this compound is in the field of medicinal chemistry. Researchers have been exploring its potential as a building block for the synthesis of small-molecule drugs that target specific biological pathways. For instance, studies have shown that derivatives of this compound can interact with enzymes and receptors involved in inflammatory processes, offering a new avenue for developing anti-inflammatory agents. The isocyanate group can be strategically incorporated into drug molecules to enhance their binding affinity and metabolic stability.

The dioxolane ring in the structure also plays a crucial role in determining the pharmacokinetic properties of derived compounds. Its rigid framework can help to optimize drug delivery systems by improving solubility and bioavailability. Furthermore, the dimethyl substitution at the 2-position enhances lipophilicity, which is often desirable for oral administration. These structural features make 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane a valuable scaffold for designing next-generation therapeutics.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a starting point for virtual screening campaigns. By leveraging high-throughput virtual screening (HTVS) techniques, researchers can rapidly identify promising derivatives with enhanced pharmacological activity. This approach has already been successfully applied to other complex molecular systems, demonstrating its feasibility for compounds like 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The ability to polymerize compounds containing isocyanate groups opens up new possibilities for creating high-performance polymers with tailored properties. These polymers could find applications in coatings, adhesives, and specialty plastics where thermal stability and mechanical strength are critical requirements.

The synthesis of 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane itself is an intriguing challenge that has been addressed by several research groups. Modern synthetic methodologies have enabled more efficient and scalable production processes compared to earlier approaches. These advancements have not only improved yield but also minimized waste generation, aligning with current green chemistry principles.

The reactivity of the isocyanate group allows for diverse functionalization strategies. For example, it can undergo reaction with amines to form ureas or with hydroxyl groups to produce carbamates. These transformations are fundamental in constructing biologically active molecules and have been extensively studied in drug discovery programs worldwide.

The influence of steric factors on reaction outcomes cannot be overstated when working with compounds like 4-(2-isocyanatopropan-2-yl)-2,2-dimethyl-1,3-dioxolane. The presence of bulky dimethyl groups adjacent to the dioxolane ring can influence both electronic distribution and steric accessibility during reactions. Understanding these effects is crucial for optimizing synthetic routes and achieving desired product outcomes.

As research continues to evolve，the applications of this compound are expected to expand further。 Collaborative efforts between chemists、biologists、and pharmacologists will be essential in unlocking its full potential。 The integration of experimental data with computational modeling will provide deeper insights into its behavior，leading to more innovative uses across multiple disciplines。